Cas no 1314137-24-0 (6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine)

• Product Name: 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine
• CAS No: 1314137-24-0
• MF: C₁₂H₁₆BN₃O₂
• MW: 245.085342407227
• MDL: MFCD26403534
• CID: 2107963
• PubChem ID: 77231051
• Update Time: 2025-06-10

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine
• [1,2,4]Triazolo[4,3-a]pyridin-6-ylboronic acid pinacol ester
• AK339706
• 6-(tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine
• 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine

• MDL： MFCD26403534
• Inchi： 1S/C12H16BN3O2/c1-11(2)12(3,4)18-13(17-11)9-5-6-10-15-14-8-16(10)7-9/h5-8H,1-4H3
• InChI Key： IVGGHSWKRUSCTF-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=NN=CN3C=2)OC(C)(C)C1(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 321
• Topological Polar Surface Area: 48.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine

Comprehensive Overview of 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1314137-24-0)

6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1314137-24-0) is a highly specialized boronic ester derivative that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, often referred to as a triazolopyridine boronate, is a key intermediate in the synthesis of biologically active molecules, particularly those targeting kinase inhibitors and cancer therapeutics. Its unique structure, combining a [1,2,4]triazolo[4,3-a]pyridine core with a dioxaborolane moiety, makes it a versatile building block for cross-coupling reactions such as Suzuki-Miyaura couplings.

The growing interest in 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine is driven by its applications in precision medicine and targeted drug delivery. Researchers are increasingly exploring its potential in the development of small-molecule inhibitors for protein kinases, which play a critical role in cell signaling pathways. This aligns with current trends in personalized healthcare, where boron-containing compounds are gaining traction due to their ability to modulate enzyme activity and improve drug bioavailability.

From a synthetic perspective, the dioxaborolane group in this compound enhances its stability and reactivity, making it a preferred choice for palladium-catalyzed reactions. The tetramethyl substitution on the borolan-2-yl ring further contributes to its hydrolytic stability, a feature highly valued in organoboron chemistry. These properties are particularly relevant in the context of green chemistry, where researchers seek sustainable synthesis methods with minimal environmental impact.

The [1,2,4]triazolo[4,3-a]pyridine scaffold is another highlight of this molecule, as it is a privileged structure in pharmacophore design. This heterocyclic system is known to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels. When combined with the boronic ester functionality, it opens up possibilities for creating multifunctional drugs with improved binding affinity and selectivity.

In the realm of diagnostic imaging, 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine has potential applications due to the boron atom's ability to participate in positron emission tomography (PET) tracer development. This is particularly relevant given the rising demand for non-invasive imaging techniques in oncology research. The compound's radiosensitizing properties are also being investigated for cancer radiotherapy enhancements.

Quality control and analytical characterization of this compound are critical for its successful application. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are routinely employed to verify its purity and structural integrity. These analytical methods ensure that the compound meets the stringent requirements of pharmaceutical-grade materials.

As the pharmaceutical industry continues to focus on structure-activity relationship (SAR) studies, 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine serves as a valuable tool for lead optimization. Its modular design allows for easy derivatization, enabling the rapid generation of compound libraries for high-throughput screening. This is especially important in the era of artificial intelligence (AI)-driven drug discovery, where computational modeling and machine learning are used to predict drug-likeness.

In conclusion, 6-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-[1,2,4]triazolo[4,3-a]pyridine (CAS No. 1314137-24-0) represents a cutting-edge chemical entity with broad applications in modern drug development. Its unique combination of a triazolopyridine core and boronic ester functionality positions it as a key player in the quest for next-generation therapeutics. With ongoing advancements in bioconjugation techniques and drug delivery systems, this compound is poised to make significant contributions to the future of biomedical research.